Cas no 1252544-44-7 (N-(cyanomethyl)-N-cyclopropyl-2-(3,4,5-trimethoxyphenyl)acetamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-2-(3,4,5-trimethoxyphenyl)acetamide
• CAS No: 1252544-44-7
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 5996742
• PubChem ID: 51097009
• Update Time: 2025-06-28

N-(cyanomethyl)-N-cyclopropyl-2-(3,4,5-trimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1252544-44-7
• AKOS034684612
• N-(cyanomethyl)-N-cyclopropyl-2-(3,4,5-trimethoxyphenyl)acetamide
• EN300-26679644
• Z908238342

• Inchi： 1S/C16H20N2O4/c1-20-13-8-11(9-14(21-2)16(13)22-3)10-15(19)18(7-6-17)12-4-5-12/h8-9,12H,4-5,7,10H2,1-3H3
• InChI Key： WLOVYSHMESTLBD-UHFFFAOYSA-N
• SMILES： O=C(CC1C=C(C(=C(C=1)OC)OC)OC)N(CC#N)C1CC1

Computed Properties

• Exact Mass: 304.14230712g/mol
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on N-(cyanomethyl)-N-cyclopropyl-2-(3,4,5-trimethoxyphenyl)acetamide

Research Brief on N-(cyanomethyl)-N-cyclopropyl-2-(3,4,5-trimethoxyphenyl)acetamide (CAS: 1252544-44-7)

N-(cyanomethyl)-N-cyclopropyl-2-(3,4,5-trimethoxyphenyl)acetamide (CAS: 1252544-44-7) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features—including a cyanomethyl-cyclopropylamine moiety and a trimethoxyphenylacetamide scaffold—has been investigated for its biological activity and mechanism of action. Recent studies have explored its role as a modulator of key cellular pathways, particularly in the context of cancer and inflammatory diseases.

The synthesis of N-(cyanomethyl)-N-cyclopropyl-2-(3,4,5-trimethoxyphenyl)acetamide involves a multi-step process, with the final product typically purified using high-performance liquid chromatography (HPLC) to ensure high purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the compound's structure and purity. The compound's stability under physiological conditions has also been a focus of recent research, with studies indicating satisfactory stability in aqueous solutions at physiological pH.

In vitro studies have demonstrated that N-(cyanomethyl)-N-cyclopropyl-2-(3,4,5-trimethoxyphenyl)acetamide exhibits potent inhibitory effects on specific protein kinases involved in cell proliferation and survival. For instance, it has been shown to selectively inhibit the activity of certain isoforms of the protein kinase C (PKC) family, which are implicated in various cancers. Additionally, the compound has displayed anti-inflammatory properties by modulating the NF-κB signaling pathway, suggesting its potential utility in treating chronic inflammatory conditions.

Recent preclinical investigations have further elucidated the compound's pharmacokinetic profile. Oral administration in animal models revealed moderate bioavailability, with peak plasma concentrations achieved within 2-4 hours. The compound undergoes hepatic metabolism, primarily via cytochrome P450 enzymes, and is excreted predominantly in the urine. These findings have prompted ongoing efforts to optimize the compound's pharmacokinetic properties through structural modifications.

Despite its promising biological activity, challenges remain in the development of N-(cyanomethyl)-N-cyclopropyl-2-(3,4,5-trimethoxyphenyl)acetamide as a therapeutic agent. Issues such as off-target effects and potential toxicity at higher doses necessitate further investigation. Current research is focused on identifying derivatives with improved selectivity and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, N-(cyanomethyl)-N-cyclopropyl-2-(3,4,5-trimethoxyphenyl)acetamide represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique chemical structure and demonstrated biological activity warrant continued exploration. Future studies should aim to address the existing challenges and further validate its therapeutic potential in relevant disease models.